N-(4-fluorophenyl)-2-{[2-(3-methoxyphenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[2-(3-methoxyphenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H22FN3O3S/c1-31-20-12-6-16(7-13-20)23-25(29-24(28-23)17-4-3-5-21(14-17)32-2)33-15-22(30)27-19-10-8-18(26)9-11-19/h3-14H,15H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key: RMJXOVNLUVKCDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=CC=C3)OC)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C25H22FN3O3S
• Molecular Weight: 463.5 g/mol
• CAS No.: 901266-44-2

Description

N-(4-fluorophenyl)-2-{[2-(3-methoxyphenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H22FN3O3S and its molecular weight is 463.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for Imaging Studies

Compounds structurally related to N-(4-fluorophenyl)-2-{[2-(3-methoxyphenyl)-5-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl}acetamide have been explored for their potential as radioligands in clinical PET studies. For instance, the synthesis of 3-[1H-Imidazol-4-yl]propyl 4-fluorobenzyl ether, a potential histamine H3 receptor ligand, labeled with 18F, underscores the relevance of fluorinated compounds in developing radioligands for brain imaging, particularly in the context of neurological diseases (Iwata et al., 2000).

Anticancer and Antimicrobial Applications

Sulfonamide derivatives have shown significant promise in anticancer applications. Research on novel sulfonamide derivatives has demonstrated potent cytotoxic activities against breast and colon cancer cell lines, indicating the potential of such compounds in chemotherapy (Ghorab et al., 2015). Furthermore, compounds with sulfanyl acetamide structures have been studied for their antimicrobial activities, suggesting their use in developing new antimicrobial agents to combat resistant bacteria and fungi (Badiger et al., 2013).

Immunomodulation

The modulation of the immune response to tumors by synthetic compounds, including those structurally similar to this compound, has been explored. Such studies indicate the potential of these compounds to enhance the effectiveness of immune cells against cancer cells, offering a novel approach to cancer immunotherapy (Wang et al., 2004).

Neuropharmacological Effects

Research into compounds like modafinil, which modulates dopamine and norepinephrine transporters, provides insight into the potential neuropharmacological applications of structurally related compounds. These findings suggest opportunities for developing novel treatments for neuropsychiatric disorders and conditions affecting cognitive and wakefulness states (Madras et al., 2006).